Cas no 1783703-07-0 (7-Chloro-4-methoxy-1h-indazole-3-carboxylic acid)

• Product Name: 7-Chloro-4-methoxy-1h-indazole-3-carboxylic acid
• CAS No: 1783703-07-0
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5691851
• PubChem ID: 105484139
• Update Time: 2023-10-13

7-Chloro-4-methoxy-1h-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD30829465
• 7-CHLORO-4-METHOXY-1H-INDAZOLE-3-CARBOXYLIC ACID
• 1783703-07-0
• SY347317
• 7-CHLORO-4-METHOXY-1H-INDAZOLE-3-CARBOXYLICACID
• 1H-Indazole-3-carboxylic acid, 7-chloro-4-methoxy-
• 7-Chloro-4-methoxy-1h-indazole-3-carboxylic acid

• Inchi： 1S/C9H7ClN2O3/c1-15-5-3-2-4(10)7-6(5)8(9(13)14)12-11-7/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： SDEWNUPRTBLMDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C(=O)O)NN=C21)OC

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 495.8±40.0 °C(Predicted)
• pka: 1.69±0.10(Predicted)